2,5,7-Trimethyl-[1,2]oxazolo[2,3-a]pyrimidin-8-ium;perchlorate

• IUPAC Name: 2,5,7-trimethyl-[1,2]oxazolo[2,3-a]pyrimidin-8-ium;perchlorate
• InChI: InChI=1S/C9H11N2O.ClHO4/c1-6-4-7(2)11-9(10-6)5-8(3)12-11;2-1(3,4)5/h4-5H,1-3H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: CXDFRXHKDXAJNY-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC(=[N+]2C(=N1)C=C(O2)C)C.[O-]Cl(=O)(=O)=O
• Molecular Formula: C9H11ClN2O5
• Molecular Weight: 262.65 g/mol

Description

2,5,7-Trimethyl-[1,2]oxazolo[2,3-a]pyrimidin-8-ium;perchlorate is a chemical compound with the molecular formula C9H11ClN2O5 and a molecular weight of 262.651 g/mol .

Preparation Methods

The synthesis of 2,5,7-Trimethyl-[1,2]oxazolo[2,3-a]pyrimidin-8-ium;perchlorate typically involves the cyclocondensation of 3-aminofurazans with 1,3-diketones in the presence of perchloric acid (HClO4) . The reaction conditions include stirring the mixture at room temperature for a specified period, followed by purification steps to isolate the desired product . Industrial production methods may involve scaling up this synthetic route with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2,5,7-Trimethyl-[1,2]oxazolo[2,3-a]pyrimidin-8-ium;perchlorate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under suitable conditions.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

2,5,7-Trimethyl-[1,2]oxazolo[2,3-a]pyrimidin-8-ium;perchlorate has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other heterocyclic compounds and as a reagent in organic synthesis.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic applications.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent due to its bioactive properties.

Industry: The compound is investigated for its use in the development of new materials with specific properties, such as energetic materials.

Mechanism of Action

The mechanism of action of 2,5,7-Trimethyl-[1,2]oxazolo[2,3-a]pyrimidin-8-ium;perchlorate involves its interaction with molecular targets and pathways within biological systems. The compound may exert its effects by binding to specific receptors or enzymes, leading to changes in cellular processes . Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

2,5,7-Trimethyl-[1,2]oxazolo[2,3-a]pyrimidin-8-ium;perchlorate can be compared with other similar compounds, such as:

• 2,5,7-Trimethyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ium;hydrogen sulfate
• 2,4,9-Trimethylpyrido[1,2-a]pyrimidin-5-ium;perchlorate
• 2-Ethyl-5,7-dimethylisoxazolo[2,3-a]pyrimidin-8-ium;perchlorate

The uniqueness of this compound lies in its specific structural features and the resulting chemical behavior .